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Compound of Interest

Compound Name: Nitrobenzene-d5

Cat. No.: B032914

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for
Nitrobenzene-d5, compiled from various safety data sheets and toxicological profiles. The
information is presented to meet the needs of researchers, scientists, and professionals in drug
development, with a focus on clarity, detail, and practical application of safety protocols.

Chemical Identification and Properties

Nitrobenzene-d5 is the deuterated analog of nitrobenzene, where the five hydrogen atoms on
the benzene ring have been replaced with deuterium. It is primarily used in laboratory and
analytical settings, including as a standard for environmental analysis and as an NMR solvent.

[1](21(3]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Nitrobenzene-d5.
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Property Value Source(s)
CAS Number 4165-60-0 [1][4][5]
Molecular Formula CeDsNO2 [1][5][6]
Molar Mass 128.14 g/mol [11[2]
Appearance Light yellow, oily liquid [6]

Odor Bitter almonds [6][7]

Melting Point/Freezing Point

5.26-6°C

[1](6]

Boiling Point

211 °C at 1,013 hPa

[1](6]

Flash Point

87 - 88 °C (closed cup)

[1](5](6]

Auto-ignition Temperature

480 - 496 °C

[1](6]

Vapor Pressure

20 Pa at 20 °C

[1]

Density

1.25 g/cm3 at 25 °C

[1]

Water Solubility

1.9g/Lat20°C

[1]

Partition Coefficient (n-

octanol/water)

log KOW = 1.86

[1]

Refractive Index

1.55 (20 °C)

[1]

Hazard Identification and Classification

Nitrobenzene-d5 is classified as a hazardous substance with significant health risks. The

following table outlines its GHS hazard classifications.
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Hazard Class Category Hazard Statement Source(s)
H301/H302:
Acute Toxicity (Oral) 3/4 Toxic/Harmful if [111819]
swallowed
Acute Toxicity H311: Toxic in contact
3 L [11[8][°]
(Dermal) with skin
Acute Toxicity H330/H331:
: 2/3 i [11[8][°]
(Inhalation) Fatal/Toxic if inhaled
) o H351: Suspected of
Carcinogenicity 2 _ [L181e1
causing cancer
_ o H360F/H361: May
Reproductive Toxicity 1B/2 - [1118]1[10]
damage fertility
» H372: Causes
Specific Target Organ
o damage to organs
Toxicity (Repeated 1 [1][9][10]
through prolonged or
Exposure)
repeated exposure
o H227: Combustible
Flammable Liquid 4 o [1119]
liquid
H411/H412:
Hazardous to the )
] ] Toxic/Harmful to
Aquatic Environment 2/3 [61[9][10]

(Chronic)

aquatic life with long

lasting effects

Toxicological Information

The toxicity of nitrobenzene and its deuterated form is well-documented. It is readily absorbed

through inhalation, dermal contact, and ingestion.[4] The primary toxic effect is

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it unable

to transport oxygen.[4]

Metabolic Pathway of Nitrobenzene
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The toxicity of nitrobenzene is primarily due to its metabolic products. The metabolism
proceeds via two main pathways: reductive and oxidative. The reductive pathway, largely
carried out by gut microflora, is considered the more toxicologically significant route, leading to
the formation of intermediates that cause methemoglobinemia.[1]
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Metabolic pathways of nitrobenzene leading to toxicity.

Acute Toxicity Values

The following table summarizes the acute toxicity data for nitrobenzene, which is used as a
surrogate for Nitrobenzene-d5.

Exposure Route Species Value Source(s)
Oral (LD50) Rat 349 - 600 mg/kg [2][11][12]
Dermal (LD50) Rat 2,100 mg/kg [2]

Dermal (LD50) Rabbit 760 mg/kg [11]
Inhalation (LC50) Rat 556 ppm (4 h) [2]

Experimental Protocols for Toxicity Testing

The acute toxicity values cited are typically determined using standardized methodologies,
such as those outlined by the Organisation for Economic Co-operation and Development
(OECD).

OECD Guideline 401: Acute Oral Toxicity

This guideline details the procedure for determining the median lethal dose (LD50) following a
single oral administration.[1]

e Principle: A substance is administered orally in graded doses to several groups of
experimental animals, with one dose level per group. Observations of effects and mortality
are made.[1]

o Test Animals: Typically, young adult rats are used.[1] Females should be nulliparous and
non-pregnant.[1]

e Housing and Feeding: Animals are housed in controlled conditions (22 + 3°C, 30-70%
humidity, 12-hour light/dark cycle) with access to standard laboratory diet and drinking water.

[1]
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e Procedure:

(¢]

Animals are fasted prior to dosing.

[¢]

The test substance is administered in a single dose by gavage.

[¢]

Animals are observed for mortality, body weight changes, and clinical signs of toxicity
(e.g., tremors, convulsions, salivation, diarrhea) for at least 14 days.[1]

[e]

A necropsy of all animals is performed at the end of the study to record any gross
pathological changes.[1]

o Data Analysis: The LD50 is calculated statistically from the dose-response data.[1]

OECD Guideline 402: Acute Dermal Toxicity

This guideline describes the methodology for assessing acute toxicity from short-term dermal
exposure.[7][13]

e Principle: The test substance is applied to the skin of experimental animals in a stepwise
procedure using fixed doses.[7]

o Test Animals: Young adult rats, rabbits, or guinea pigs can be used. The preferred species is
the rat.[13]

e Procedure:
o The fur is clipped from the dorsal area of the trunk of the test animals.

o The test substance is applied uniformly over an area of at least 10% of the body surface.
The area is covered with a porous gauze dressing for 24 hours.[14]

o Animals are observed for signs of toxicity and mortality for at least 14 days.[7]

o Body weights are recorded, and a gross necropsy is performed on all animals at the
conclusion of the test.[7]

OECD Guideline 403: Acute Inhalation Toxicity
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This guideline is used to determine the health hazards from short-term exposure to a
substance via inhalation.[4][6]

e Principle: Animals are exposed to the test substance, which can be a gas, vapor, or aerosol,
for a defined period (typically 4 hours) in an inhalation chamber.[5][6] Two main protocols
exist: the traditional LC50 protocol and the Concentration x Time (C x t) protocol.[4]

o Test Animals: The preferred species is the rat.[15]
e Procedure:

o Animals are placed in a dynamic airflow inhalation exposure system with a controlled
atmosphere of the test substance.[6]

o Exposure is typically for 4 hours.[6]

o Following exposure, animals are observed for at least 14 days for mortality, clinical signs
of toxicity, and changes in body weight.[5][6]

o Agross necropsy is performed on all animals at the end of the observation period.[5]

First-Aid Measures

Immediate action is critical in the event of exposure to Nitrobenzene-d5.
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Exposure Route First-Aid Procedure Source(s)

Move the person to fresh air. If
breathing is irregular or

Inhalation stopped, provide artificial [1114]
respiration. Seek immediate

medical attention.

Immediately remove all
contaminated clothing. Wash

Skin Contact the affected area with plenty of  [1][4]
soap and water. Seek

immediate medical attention.

Immediately flush eyes with
plenty of clean, fresh water for
at least 10-15 minutes, holding
the eyelids apart. Remove
Eye Contact ] [1114]
contact lenses if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

Rinse mouth with water (only if
) the person is conscious). Do
Ingestion ] - [1][4]
NOT induce vomiting. Seek

immediate medical attention.

Accidental Release and Firefighting Measures
Accidental Release Response Workflow

A systematic approach is necessary to manage a spill of Nitrobenzene-d5 safely.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.benchchem.com/product/b032914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Assess the Situation
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\ 4
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A4

Contain the Spill
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A4

Absorb the Spill
(Use Inert Absorbent Material)

A4
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(Place in Sealed Containers)

A4

Decontaminate the Area

A4

Dispose of Waste as Hazardous

Report the Incident

Click to download full resolution via product page

Workflow for responding to an accidental release of Nitrobenzene-d5.

Firefighting Measures

Nitrobenzene-d5 is a combustible liquid.[1][9]
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o Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical powder, or
carbon dioxide (CO2).[1][5]

e Unsuitable Extinguishing Media: Do not use a heavy water jet.

e Specific Hazards: Vapors are heavier than air and may form explosive mixtures with air.[1]
Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[5][6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[4][5]

Handling, Storage, and Exposure Controls
Safe Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[5][7]

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mist.[5][7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][4][5]

Take precautionary measures against static discharge.[1][4]

Do not eat, drink, or smoke in work areas.[1][4]

Storage

« Store in a cool, dry, and well-ventilated place.[6][13]
o Keep the container tightly closed.[1][4][6]
o Store locked up.[1][4][13]

e Protect from sunlight and moisture.[1][4][6]

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[6][7]

Exposure Controls

The following table provides occupational exposure limits for nitrobenzene.

Jurisdiction Limit Value Source(s)
OSHA (PEL) TWA 1 ppm (5 mg/m3) [skin] [16]
ACGIH (TLV) TWA 1 ppm [skin] [16]
NIOSH (REL) TWA 1 ppm (5 mg/m3) [skin] [16]

o Engineering Controls: Use local exhaust ventilation or a fume hood to control airborne
concentrations.[5] Ensure eyewash stations and safety showers are readily accessible.[7]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., tested to EN 374) and
protective clothing.[1][6]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[5][6]

This guide is intended to provide a detailed summary of the safety information for
Nitrobenzene-d5. It is not a substitute for the full Safety Data Sheet provided by the supplier.
Always refer to the original SDS for complete and up-to-date information before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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